Cas no 1207010-77-2 (2-(4-ethoxyphenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide)

• Product Name: 2-(4-ethoxyphenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide
• CAS No: 1207010-77-2
• MF: C₂₁H₂₅N₃O₅
• MW: 399.44030547142
• CID: 5451178
• PubChem ID: 45498170
• Update Time: 2025-05-21

2-(4-ethoxyphenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1207010-77-2
• 2-(4-ethoxyphenoxy)-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)acetamide
• VU0506012-1
• 2-(4-ethoxyphenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide
• AKOS024476466
• F2947-0622
• 2-(4-ethoxyphenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]acetamide
• N-[1,2-Dihydro-1-methyl-2-oxo-5-(1-pyrrolidinylcarbonyl)-3-pyridinyl]-2-(4-ethoxyphenoxy)acetamide

• Inchi： 1S/C21H25N3O5/c1-3-28-16-6-8-17(9-7-16)29-14-19(25)22-18-12-15(13-23(2)21(18)27)20(26)24-10-4-5-11-24/h6-9,12-13H,3-5,10-11,14H2,1-2H3,(H,22,25)
• InChI Key： MAYLHYCGRTVMTQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(N2CCCC2)=O)=CN(C)C1=O)(=O)COC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 399.17942091g/mol
• Monoisotopic Mass: 399.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 660.8±55.0 °C(Predicted)
• pka: 10.33±0.20(Predicted)

Additional information on 2-(4-ethoxyphenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide

Compound CAS No. 1207010-77-2: A Comprehensive Overview

The compound with CAS No. 1207010-77-2, also known as 2-(4-ethoxyphenoxy)-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl]acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

Structural Analysis and Synthesis

The molecular structure of CAS No. 1207010-77-2 is characterized by a complex arrangement of functional groups, including an ethoxyphenoxy moiety and a dihydropyridine ring system. The presence of these groups contributes to the compound's stability and reactivity, making it a valuable candidate for various chemical reactions. Recent studies have focused on optimizing the synthesis of this compound, with researchers exploring novel catalytic methods to enhance yield and purity.

Biological Activity and Pharmacological Potential

Emerging research has highlighted the potential of CAS No. 1207010-77-2 in pharmacology, particularly in the development of novel therapeutic agents. Preclinical studies have demonstrated its ability to modulate key cellular pathways, suggesting its potential as an anti-inflammatory or neuroprotective agent. Furthermore, its interaction with specific receptors has been investigated, providing insights into its mechanism of action.

Applications in Materials Science

Beyond pharmacology, CAS No. 1207010-77-2 has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its unique chemical properties enable the creation of materials with enhanced mechanical strength and thermal stability, making it a valuable component in high-performance applications.

Future Directions and Research Opportunities

The continued exploration of CAS No. 1207010-77-2 presents numerous opportunities for innovation. Future research could focus on expanding its application in drug delivery systems or developing new synthetic routes for large-scale production. Additionally, investigations into its environmental impact and biodegradability are essential for ensuring sustainable use.